Cas no 904929-24-4 (3-bromo-6,7-dihydro-5H-quinolin-8-one)

• Product Name: 3-bromo-6,7-dihydro-5H-quinolin-8-one
• CAS No: 904929-24-4
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD13189704
• CID: 2812321
• PubChem ID: 59707113
• Update Time: 2025-11-02

3-bromo-6,7-dihydro-5H-quinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6,7-dihydro-5H-quinolin-8-one
• 3-bromo-6,7-dihydro-8(5H)-Quinolinone
• 3-BROMO-6,7-DIHYDROQUINOLIN-8(5H)-ONE
• AB68947
• DA-01272
• CS-0102441
• CWFXXVRLJLOYLP-UHFFFAOYSA-N
• AKOS023601217
• SCHEMBL883082
• 904929-24-4
• BS-18227
• MFCD13189704

• MDL： MFCD13189704
• Inchi： 1S/C9H8BrNO/c10-7-4-6-2-1-3-8(12)9(6)11-5-7/h4-5H,1-3H2
• InChI Key： CWFXXVRLJLOYLP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(CCCC2=C1)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30
• Molecular Weight: g/mol

Additional information on 3-bromo-6,7-dihydro-5H-quinolin-8-one

Exploring the Versatile Applications of 3-bromo-6,7-dihydro-5H-quinolin-8-one (CAS No. 904929-24-4) in Modern Chemistry

The compound 3-bromo-6,7-dihydro-5H-quinolin-8-one (CAS No. 904929-24-4) is a brominated quinoline derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. With its unique molecular structure, this compound serves as a valuable intermediate in the synthesis of various biologically active molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

One of the most compelling aspects of 3-bromo-6,7-dihydro-5H-quinolin-8-one is its role as a building block in medicinal chemistry. The quinoline core is a privileged scaffold found in many FDA-approved drugs, and the introduction of a bromine atom at the 3-position enhances its reactivity for further functionalization. This makes it an attractive candidate for the development of novel therapeutic agents targeting a range of diseases, from infectious diseases to neurological disorders.

In recent years, the demand for brominated quinoline derivatives has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of advanced pharmaceuticals. The presence of the bromine atom in 3-bromo-6,7-dihydro-5H-quinolin-8-one facilitates these transformations, making it a sought-after reagent in synthetic laboratories.

Beyond pharmaceuticals, 3-bromo-6,7-dihydro-5H-quinolin-8-one has found applications in material science. Its conjugated system and ability to form stable complexes with metals make it a promising candidate for organic electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring its potential to enhance the efficiency and durability of these devices, aligning with the global push toward sustainable energy solutions.

The synthesis of 3-bromo-6,7-dihydro-5H-quinolin-8-one typically involves bromination of the parent quinoline derivative under controlled conditions. Optimizing this process to achieve high yields and purity is a key focus for manufacturers, as it directly impacts the compound's applicability in high-value industries. Advances in green chemistry have also prompted the development of more environmentally friendly bromination methods, reducing the use of hazardous reagents.

From a commercial perspective, the market for 3-bromo-6,7-dihydro-5H-quinolin-8-one is expanding, with suppliers catering to the growing needs of academic and industrial researchers. Its CAS No. 904929-24-4 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, highlighting its importance in contemporary chemical research.

In conclusion, 3-bromo-6,7-dihydro-5H-quinolin-8-one (CAS No. 904929-24-4) stands out as a multifaceted compound with broad applications in drug development, material science, and beyond. Its unique structural features and reactivity profile make it a valuable asset for researchers aiming to innovate in these fields. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing both theoretical and applied chemistry.